Doxorubicinone-d3
Description
Doxorubicinone-d3 (C₂₁H₁₅D₃O₉; molecular weight 417.38) is a deuterium-labeled analog of doxorubicinone, the aglycone metabolite of doxorubicin, a widely used anthracycline chemotherapeutic agent . The "d3" designation indicates the substitution of three hydrogen atoms with deuterium at specific positions, enhancing metabolic stability and enabling precise tracking in pharmacokinetic (PK) and bioanalytical studies. This compound is primarily utilized as an internal standard in liquid chromatography-mass spectrometry (LC-MS) to quantify endogenous doxorubicinone levels in biological matrices, mitigating matrix effects and improving assay accuracy . Its synthesis involves isotopic labeling during the chemical modification of doxorubicinone, ensuring minimal interference with the parent compound’s biochemical behavior .
Properties
Molecular Formula |
C₂₁H₁₅D₃O₉ |
|---|---|
Molecular Weight |
417.38 |
Synonyms |
(8S,10S)-7,8,9,10-tetrahydro-6,8,10,11-tetrahydroxy-8-(2-hydroxyacetyl)-1-methoxy-5,12-naphthacenedione-d3; Adriamycin Aglycone-d3; Adriamycinone-d3; Doxorubicin Aglycone-d3; Epirubicin Aglycone-d3; |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Findings :
- This compound exhibits superior metabolic stability compared to non-deuterated analogs due to the kinetic isotope effect, which slows enzymatic degradation .
Comparison with Isotopic Analogs
This compound belongs to a broader class of isotopically labeled anthracyclines designed for tracer studies. Notable examples include:
Key Findings :
- Doxorubicin-d3 and this compound are both deuterated but differ in structure: the former retains the sugar moiety, while the latter is the aglycone .
- ¹³C labeling, as in doxorubicinol-¹³C-d3, allows simultaneous tracking of carbon and hydrogen isotope effects in metabolic studies .
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